Cas no 34132-46-2 (1H-1-Benzazepine-3,4-dicarboxylic acid, 1-methyl-, dimethyl ester)
34132-46-2 structure
Product Name:1H-1-Benzazepine-3,4-dicarboxylic acid, 1-methyl-, dimethyl ester
CAS No:34132-46-2
MF:C15H15NO4
MW:273.283904314041
CID:1462048
Update Time:2024-08-23
1H-1-Benzazepine-3,4-dicarboxylic acid, 1-methyl-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-1-Benzazepine-3,4-dicarboxylic acid, 1-methyl-, dimethyl ester
- 1-Methyl-1H-1-benzazepine-3,4-dicarboxylic acid dimethyl ester
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- Inchi: 1S/C15H15NO4/c1-16-9-12(15(18)20-3)11(14(17)19-2)8-10-6-4-5-7-13(10)16/h4-9H,1-3H3
- InChI Key: USCJGAMJAJLYAE-UHFFFAOYSA-N
- SMILES: N1(C)C2=CC=CC=C2C=C(C(OC)=O)C(C(OC)=O)=C1
Computed Properties
- Exact Mass: 273.10015
- Monoisotopic Mass: 273.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 467
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- PSA: 57.53
1H-1-Benzazepine-3,4-dicarboxylic acid, 1-methyl-, dimethyl ester Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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